Cas no 81167-85-3 (Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-)

Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]- structure
81167-85-3 structure
Product name:Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-
CAS No:81167-85-3
MF:C14H12N2O3S
MW:288.321681976318
CID:704383
PubChem ID:71421033

Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-
    • 3-[(4-methyl-1-oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile
    • 81167-85-3
    • DTXSID20840203
    • 3-[(4-Methyl-1-oxo-1lambda~5~-pyridine-2-sulfonyl)methyl]benzonitrile
    • Inchi: InChI=1S/C14H12N2O3S/c1-11-5-6-16(17)14(7-11)20(18,19)10-13-4-2-3-12(8-13)9-15/h2-8H,10H2,1H3
    • InChI Key: WRCTUMVZUDFSTL-UHFFFAOYSA-N
    • SMILES: CC1=CC(=[N+](C=C1)[O-])S(=O)(=O)CC2=CC(=CC=C2)C#N

Computed Properties

  • Exact Mass: 288.05686342g/mol
  • Monoisotopic Mass: 288.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.8Ų

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